2-[(2-chloro-6-fluorobenzyl)thio]-N-[2-(methylthio)phenyl]acetamide

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C16H15ClFNOS2/c1-21-15-8-3-2-7-14(15)19-16(20)10-22-9-11-12(17)5-4-6-13(11)18/h2-8H,9-10H2,1H3,(H,19,20)
• InChI Key: AQNUVHUHOFNQJQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CSCC2=C(C=CC=C2Cl)F
• Molecular Formula: C16H15ClFNOS2
• Molecular Weight: 355.9 g/mol

Description

2-[(2-chloro-6-fluorobenzyl)thio]-N-[2-(methylthio)phenyl]acetamide is a useful research compound. Its molecular formula is C16H15ClFNOS2 and its molecular weight is 355.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.0267623 g/mol and the complexity rating of the compound is 361. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

Research by Mary et al. (2020) on benzothiazolinone acetamide analogs, similar in structure to the specified compound, explored their potential in photovoltaic applications and ligand-protein interactions. These compounds demonstrated good light harvesting efficiency and were found suitable for use in dye-sensitized solar cells (DSSCs) due to their photochemical and thermochemical properties. Additionally, molecular docking studies were conducted to assess their binding interactions with Cyclooxygenase 1 (COX1), suggesting potential biological interactions of interest for further research (Mary et al., 2020).

Antimicrobial and Anticancer Activities

A study by Sunder and Maleraju (2013) synthesized derivatives of a similar acetamide compound, evaluating their anti-inflammatory and potentially antimicrobial activities. This work underlines the capacity of such compounds to serve as bases for developing treatments targeting inflammation and microbial infections (Sunder & Maleraju, 2013).

Moreover, Hammam et al. (2005) investigated fluoro-substituted benzo[b]pyran compounds, highlighting their anticancer activities, especially against lung cancer. This suggests that structurally similar compounds, including acetamides with halogen substitutions, may hold therapeutic potential against various cancers (Hammam et al., 2005).

Chemical Synthesis and Structural Analysis

The synthesis and structural elucidation of fluorinated α-aminophosphonic acid analogs of phenylglycine, as discussed by Wanat et al. (2020), provide insights into the complex chemistry of compounds with fluorine and chlorine substituents. These compounds' detailed crystal structures and potential biological activities underscore the importance of such research in medicinal chemistry (Wanat et al., 2020).

Environmental and Metabolic Studies

Coleman et al. (2000) studied the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes, which shares relevance with the metabolism of complex acetamides in biological systems. Understanding these metabolic pathways is crucial for assessing the environmental and health impacts of such chemicals (Coleman et al., 2000).